Cas no 386715-32-8 (6-(Trifluoromethyl)nicotinic Acid Hydrazide)

• Product Name: 6-(Trifluoromethyl)nicotinic Acid Hydrazide
• CAS No: 386715-32-8
• MF: C₇H₆F₃N₃O
• MW: 205.137251377106
• MDL: MFCD01862651
• CID: 298668
• PubChem ID: 2777553
• Update Time: 2025-06-15

6-(Trifluoromethyl)nicotinic Acid Hydrazide Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)nicotinohydrazide
• 3-Pyridinecarboxylicacid, 6-(trifluoromethyl)-, hydrazide
• 6-(trifluoromethyl)-3-Pyridinecarboxylic acid hydrazide
• 6-(Trifluoromethyl)nicotinic acid hydrazide
• 6-(trifluoromethyl)pyridine-3-carbohydrazide
• 6-(trifluoromethyl)pyridine-3-carboxylic acid hydrazide
• 2-(trifluoromethyl)pyridine-5-carboxylic acid hydrazide
• 6-(Trifluoromethyl)nicotinic hydrazide
• AC1MCRST
• AC6049
• 386715-32-8
• MB02139
• CS-0452019
• FT-0676466
• DTXSID90380560
• AKOS005063987
• SCHEMBL2224785
• SY007056
• 6-(trifluoromethyl)-3-pyridinecarbohydrazide
• EA-0881
• 6-(Trifluoromethyl)nicotinicacidhydrazide
• MFCD01862651
• 3-Pyridinecarboxylicacid,6-(trifluoromethyl)-,hydrazide
• A873798
• DB-069709
• 6-(Trifluoromethyl)nicotinic Acid Hydrazide

• MDL： MFCD01862651
• Inchi： 1S/C7H6F3N3O/c8-7(9,10)5-2-1-4(3-12-5)6(14)13-11/h1-3H,11H2,(H,13,14)
• InChI Key： BZUUTXAGAJENNS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(NN)=O)=CN=1)(F)F

Computed Properties

• Exact Mass: 205.04600
• Monoisotopic Mass: 205.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68A^2

Experimental Properties

• Density: 1.427
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.494
• PSA: 68.01000
• LogP: 1.79510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-(Trifluoromethyl)nicotinic Acid Hydrazide

Comprehensive Overview of 6-(Trifluoromethyl)nicotinic Acid Hydrazide (CAS No. 386715-32-8): Properties, Applications, and Research Insights

6-(Trifluoromethyl)nicotinic Acid Hydrazide (CAS No. 386715-32-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethyl group (-CF₃) and a nicotinic acid hydrazide moiety makes this compound a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of antimicrobial agents and enzyme inhibitors.

In recent years, the demand for fluorinated compounds like 6-(Trifluoromethyl)nicotinic Acid Hydrazide has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in designing bioactive molecules with improved pharmacokinetic profiles. The compound’s CAS No. 386715-32-8 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Its applications extend to crop protection, where fluorinated derivatives are explored for their efficacy against resistant pests.

The synthesis of 6-(Trifluoromethyl)nicotinic Acid Hydrazide typically involves multi-step reactions, including the introduction of the trifluoromethyl group via modern fluorination techniques. Advanced analytical methods such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound’s stability under various conditions makes it suitable for high-throughput screening in drug development pipelines.

From an environmental perspective, the biodegradability and ecological impact of fluorinated compounds are hot topics among researchers. 6-(Trifluoromethyl)nicotinic Acid Hydrazide is often studied in the context of green chemistry, with efforts focused on optimizing synthetic routes to minimize waste. Innovations in catalytic fluorination and solvent-free reactions align with the global push toward sustainable chemical practices.

In the pharmaceutical industry, 6-(Trifluoromethyl)nicotinic Acid Hydrazide is investigated for its role in targeted therapy, particularly in cancer research and neurodegenerative diseases. Its ability to modulate specific enzymes and receptors has sparked interest in personalized medicine. Additionally, its metal-chelating properties are explored for designing diagnostic probes in imaging technologies.

The compound’s nomenclature, including synonyms like 6-(Trifluoromethyl)pyridine-3-carboxylic acid hydrazide, is crucial for accurate literature searches. Databases such as PubChem and Reaxys provide detailed physicochemical data, aiding researchers in structure-activity relationship (SAR) studies. Its molecular weight (221.15 g/mol) and melting point are frequently referenced in experimental protocols.

Emerging trends in AI-driven drug design have further highlighted the importance of 6-(Trifluoromethyl)nicotinic Acid Hydrazide. Computational models predict its interactions with biological targets, accelerating the identification of novel therapeutic candidates. This aligns with the growing interest in machine learning for molecular docking and virtual screening.

In summary, 6-(Trifluoromethyl)nicotinic Acid Hydrazide (CAS No. 386715-32-8) represents a critical scaffold in modern chemistry. Its applications span pharmaceuticals, agriculture, and materials science, with ongoing research focused on sustainability and efficacy. As the scientific community continues to explore its potential, this compound remains a cornerstone in innovation.